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Abstract

This technical guide provides a comprehensive overview of the key thermal properties of 2-
Amino-3-Nitrophenol, a significant intermediate in various research and industrial
applications. The document details its melting point and discusses the framework for evaluating
its thermal stability. Standardized experimental protocols for determining these properties are
provided to ensure accurate and reproducible results. Although specific thermal stability data
from advanced techniques like Differential Scanning Calorimetry (DSC) and Thermogravimetric
Analysis (TGA) are not widely published, this guide presents the accepted methodologies for
conducting such critical analyses. A logical workflow for the complete thermal characterization
of a chemical compound is also visually represented.

Introduction

2-Amino-3-Nitrophenol, identified by CAS number 603-85-0, is an aromatic compound with
the chemical formula CeHsN20s3. The molecule's structure, which includes amino, nitro, and
hydroxyl functional groups, makes it a valuable precursor in the synthesis of various dyes,
pharmaceutical agents, and other specialized chemicals.[1][2] A thorough understanding of the
thermal behavior of 2-Amino-3-Nitrophenol is paramount for ensuring its safe handling,
storage, and effective use in diverse chemical processes. This guide aims to consolidate the
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available data on its melting point and provide a robust framework for assessing its thermal
stability.

Physicochemical and Thermal Data of 2-Amino-3-
Nitrophenol

A summary of the primary physicochemical and thermal properties for 2-Amino-3-Nitrophenol
is presented in the table below for easy reference and comparison.

Property Value

CAS Number 603-85-0[3][4]
Molecular Formula CsHeN20s[3][4]
Molecular Weight 154.12 g/mol [1]

Red-brown or orange to dark purple crystalline
Appearance

powder.[5][6]
Melting Point 212-213 °C[1][3][7]
~212 °C[4]

215 °CI[6]

220 °C[5]

Melting Point Determination

The melting point of a crystalline solid is a fundamental physical property defined as the
temperature at which it transitions from a solid to a liquid state. This characteristic is widely
used for substance identification and as a primary indicator of purity. For 2-Amino-3-
Nitrophenol, the literature consistently reports a melting point in the range of 212-220 °C.[1][3]

[41[5][6][7]

Experimental Protocol: Capillary Melting Point
Determination
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The capillary method is a standard and widely used technique for determining the melting point
of a solid organic compound.

Apparatus:

Melting point apparatus

Sealed-end capillary tubes

Mortar and pestle

Spatula
Procedure:

o Sample Preparation: Ensure the 2-Amino-3-Nitrophenol sample is completely dry and has
a fine, powdered consistency. If the sample consists of large crystals, gently grind it to a
powder using a clean, dry mortar and pestle.[8]

e Loading the Capillary Tube: Introduce a small amount of the powdered sample into the open
end of a capillary tube. A sample height of 2-3 mm is ideal.[5]

» Packing the Sample: To ensure uniform heating, compact the sample at the bottom of the
tube by tapping the sealed end on a hard surface or by dropping it through a long glass tube.

[1]5]

e Measurement:

o

Insert the loaded capillary tube into the heating block of the melting point apparatus.[5]

o If the approximate melting point is known (around 212-220 °C), heat the block rapidly to a
temperature about 15-20 °C below this value.[3][5]

o Reduce the heating rate to approximately 1-2 °C per minute to allow for accurate
temperature reading.[3][7]

o Carefully observe the sample. Record the temperature at which the first droplet of liquid is
visible (onset of melting) and the temperature at which the entire sample becomes a
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transparent liquid (completion of melting). This temperature range represents the melting
point.[7]

» Purity Interpretation: A narrow melting range (e.g., 0.5-1 °C) is characteristic of a pure
substance, whereas a broad melting range often indicates the presence of impurities.[3]

Thermal Stability

Thermal stability is a measure of a substance's resistance to chemical decomposition upon
heating. A high melting point, such as that of 2-Amino-3-Nitrophenol, suggests significant
stability at ambient temperatures. However, for process safety and to define safe operating
limits, it is crucial to understand its stability at elevated temperatures. Advanced
thermoanalytical techniques like Differential Scanning Calorimetry (DSC) and
Thermogravimetric Analysis (TGA) are indispensable for a comprehensive evaluation of
thermal stability.

Note: While specific DSC or TGA data for 2-Amino-3-Nitrophenol is not readily available in
public literature, the following sections provide detailed, standardized protocols for performing
these essential analyses.

Differential Scanning Calorimetry (DSC)

DSC is a powerful thermoanalytical technique that measures the difference in heat flow
required to increase the temperature of a sample and a reference. It is used to detect and
quantify thermal transitions such as melting, crystallization, and decomposition.

Apparatus:

Differential Scanning Calorimeter (DSC)

Sample pans (typically aluminum) and lids

A press to seal the pans

A high-precision analytical balance

A source of inert gas, such as nitrogen
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Procedure:

o Sample Preparation: Accurately weigh a small amount of the 2-Amino-3-Nitrophenol
sample (typically 2-10 mg) into a DSC pan.[2]

e Encapsulation: Place a lid on the pan and hermetically seal it using a crimping press. An
identical empty, sealed pan should be prepared as a reference.[2]

e Instrument Setup:
o Place the sample and reference pans in their respective positions within the DSC cell.

o Purge the cell with an inert gas (e.g., nitrogen) at a controlled flow rate (e.g., 20-50
mL/min) to create a non-reactive atmosphere.[9]

e Thermal Program:
o Set the instrument to equilibrate at a starting temperature, for example, 25 °C.

o Program the instrument to ramp the temperature at a constant rate, typically 10 °C/min, to
a final temperature that is safely below the expected decomposition point. A preliminary
TGA scan is often advisable to determine this limit.

o Data Analysis:
o The output is a DSC thermogram, which plots heat flow against temperature.

o The melting process will appear as an endothermic peak. The extrapolated onset of this
peak is typically reported as the melting point, and the integrated area of the peak
corresponds to the enthalpy of fusion.

o Sharp exothermic events that occur after melting are indicative of decomposition and are
critical for assessing thermal stability.[10]

Thermogravimetric Analysis (TGA)

TGA provides quantitative information on the change in mass of a sample as it is heated at a
controlled rate. This technique is essential for determining the onset temperature of
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decomposition and quantifying mass loss during this process.

Apparatus:

Thermogravimetric Analyzer (TGA)

Sample pans (e.g., platinum or ceramic)

A high-precision analytical balance

A source of inert or reactive gas (e.g., nitrogen or air)

Procedure:

o Sample Preparation: Place an accurately weighed sample of 2-Amino-3-Nitrophenol
(typically 5-20 mg) into a TGA sample pan.[11]

e Instrument Setup:

o Position the sample pan on the TGA's sensitive microbalance.

o Select the desired atmosphere. For studying thermal decomposition (pyrolysis), an inert
gas like nitrogen is used. To study oxidative stability, air or oxygen is used. Set a constant
gas flow rate (e.g., 40-60 mL/min).[11][12]

e Thermal Program:

o Heat the sample from ambient temperature to a sufficiently high temperature (e.g., 600 °C
or higher) at a constant heating rate, such as 10 or 20 °C/min.[11]

e Data Analysis:

o The TGA curve plots the percentage of the initial sample mass remaining on the y-axis
against the temperature on the x-axis.

o Asignificant and often sharp decrease in mass indicates decomposition. The temperature
at the onset of this mass loss is a critical parameter for defining the material's thermal
stability.[6]
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Mandatory Visualization

The diagram below outlines a logical and systematic workflow for the comprehensive thermal
characterization of a chemical compound like 2-Amino-3-Nitrophenol, from initial sample

handling to final data analysis.

1. Sample Preparation
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt
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and industry. Email: info@benchchem.com
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